Cas no 1370448-25-1 (Unii-752DF9pppi)

• Product Name: Unii-752DF9pppi
• CAS No: 1370448-25-1
• MF: C₂₈H₃₀N₄O₅
• MW: 502.5616
• CID: 4759850
• PubChem ID: 57496611
• Update Time: 2025-07-15

Unii-752DF9pppi Chemical and Physical Properties

Names and Identifiers

• 752DF9PPPI
• Clesacostat
• Clesacostat [USAN]
• PF05221304
• 4-(6-Methoxy-4-(7-oxo-1-(propan-2-yl)-1,4,6,7-tetrahydrospiro(indazole-5,4'- piperidine)-1'-carbonyl)pyridin-2-yl)benzoic acid
• 4-[6-methoxy-4-(7-oxo-1-propan-2-ylspiro[4,6-dihydroindazole-5,4'-piperidine]-1'-carbonyl)pyridin-2-yl]benzoic acid
• Benzoic acid, 4-(6-methoxy-4-((1,4,6,7-tetrahydro-1-(1-methylethyl)-7-oxospiro(5H-indazole-5,4'-piperidin)-1'-yl)carbonyl)
• Unii-752DF9pppi
• DB-380460
• PF-05221304(Clesacostat)
• Benzoic acid, 4-[6-methoxy-4-[[1,4,6,7-tetrahydro-1-(1-methylethyl)-7-oxospiro[5H-indazole-5,4'-piperidin]-1'-yl]carbonyl]-2-pyridinyl]-
• Benzoic acid, 4-(6-methoxy-4-((1,4,6,7-tetrahydro-1-(1-methylethyl)-7-oxospiro(5H-indazole-5,4'-piperidin)-1'-yl)carbonyl)-2-pyridinyl)-
• 4-[4-({1-isopropyl-7-oxo-4,6-dihydrospiro[indazole-5,4'-piperidin]-1'-yl}carbonyl)-6-methoxypyridin-2-yl]benzoic acid
• Clesacostat (USAN)
• GTPL12242
• D11902
• 4-(6-METHOXY-4-(7-OXO-1-(PROPAN-2-YL)-1,4,6,7-TETRAHYDROSPIRO(INDAZOLE-5,4'-PIPERIDINE)-1'-CARBONYL)PYRIDIN-2-YL)BENZOIC ACID
• BDBM50511112
• PF-05221304
• PF-05221304(Clesacostat)?
• TS-09961
• CLESACOSTAT [INN]
• CHEMBL4567446
• 4-(4-(1-isopropyl-7-oxo-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidine]-1'-carbonyl)-6-methoxypyridin-2-yl)benzoicacid
• SCHEMBL899298
• 4-[6-Methoxy-4-[[1,4,6,7-tetrahydro-1-(1-methylethyl)-7-oxospiro[5H-indazole-5,4'-piperidin]-1'-yl]carbonyl]-2-pyridinyl]benzoic acid
• AC-36590
• F81260
• 1370448-25-1
• 2248008-98-0
• AKOS040759728
• EX-A5142
• 4-(4-(1-Isopropyl-7-oxo-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidine]-1'-carbonyl)-6-methoxypyridin-2-yl)benzoic acid

• Inchi： 1S/C28H30N4O5/c1-17(2)32-25-21(16-29-32)14-28(15-23(25)33)8-10-31(11-9-28)26(34)20-12-22(30-24(13-20)37-3)18-4-6-19(7-5-18)27(35)36/h4-7,12-13,16-17H,8-11,14-15H2,1-3H3,(H,35,36)
• InChI Key： LXZMHBHEXAELHH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C([H])=NN2C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])N(C(C1C([H])=C(N=C(C3C([H])=C([H])C(C(=O)O[H])=C([H])C=3[H])C=1[H])OC([H])([H])[H])=O)C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 502.22162007g/mol
• Monoisotopic Mass: 502.22162007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115

Additional information on Unii-752DF9pppi

Unii-752DF9pppi (CAS No. 1370448-25-1): An Emerging Compound in Pharmaceutical Research

Unii-752DF9pppi (CAS No. 1370448-25-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, also known by its chemical name, has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential uses in treating various diseases.

The chemical structure of Unii-752DF9pppi is characterized by its complex molecular framework, which includes specific functional groups that contribute to its biological activity. Recent advancements in synthetic chemistry have enabled researchers to produce this compound with high purity and yield, facilitating its use in both preclinical and clinical studies.

In the context of drug discovery, Unii-752DF9pppi has shown promising results in several areas. One of the most notable applications is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation in various diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Unii-752DF9pppi has also been investigated for its potential neuroprotective effects. Preclinical studies using animal models have shown that this compound can reduce oxidative stress and protect neurons from damage caused by ischemia and neurodegenerative diseases such as Alzheimer's disease. These findings suggest that Unii-752DF9pppi may have a role in the development of new therapies for neurological disorders.

The pharmacokinetic profile of Unii-752DF9pppi has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has demonstrated low toxicity in preclinical safety assessments, further supporting its potential for clinical use.

In the realm of clinical trials, early-phase studies have begun to evaluate the safety and efficacy of Unii-752DF9pppi in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

The mechanism of action of Unii-752DF9pppi is believed to involve multiple pathways. One key mechanism is its ability to modulate signaling pathways involved in inflammation and cell survival. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. Additionally, it can activate Nrf2, a transcription factor that upregulates antioxidant genes and protects cells from oxidative stress.

In addition to its direct effects on cellular processes, Unii-752DF9pppi may also influence the gut microbiome, which has emerged as a critical factor in health and disease. Recent studies have suggested that this compound can modulate the composition and function of gut bacteria, potentially contributing to its anti-inflammatory effects and overall health benefits.

The development of Unii-752DF9pppi as a therapeutic agent is part of a broader trend in pharmaceutical research towards personalized medicine. By understanding the genetic and environmental factors that influence an individual's response to this compound, researchers aim to optimize treatment strategies and improve patient outcomes.

In conclusion, Unii-752DF9pppi (CAS No. 1370448-25-1) represents a promising candidate for the treatment of various inflammatory and neurological disorders. Its unique chemical properties, coupled with favorable pharmacokinetic characteristics and low toxicity profile, make it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapies for unmet medical needs.